Cas no 59941-35-4 (Dodecanoic acid, 4-oxo-, ethyl ester)

• Product Name: Dodecanoic acid, 4-oxo-, ethyl ester
• CAS No: 59941-35-4
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 336740
• PubChem ID: 12271531
• Update Time: 2025-04-19

Dodecanoic acid, 4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 4-oxo-, ethyl ester
• ethyl 4-oxododecanoate
• 59941-35-4
• ethyl 4-ketododecanoate
• DTXSID10483446

• Inchi： 1S/C14H26O3/c1-3-5-6-7-8-9-10-13(15)11-12-14(16)17-4-2/h3-12H2,1-2H3
• InChI Key： GSECHIHYKBKSOK-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)CCCCCCCC

Computed Properties

• Exact Mass: 242.18828
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives